ethyl 4-{4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}butanoate

• IUPAC Name: ethyl 4-(4-oxopyrazolo[1,5-a]pyrazin-5-yl)butanoate
• InChI: InChI=1S/C12H15N3O3/c1-2-18-11(16)4-3-7-14-8-9-15-10(12(14)17)5-6-13-15/h5-6,8-9H,2-4,7H2,1H3
• InChI Key: AUIBEPBTRPXTKW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCN1C=CN2C(=CC=N2)C1=O
• Molecular Formula: C12H15N3O3
• Molecular Weight: 249.27 g/mol

Description

“Ethyl 4-{4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}butanoate” is a compound that belongs to the class of pyrazolo[1,5-a]pyrazines. Pyrazolo[1,5-a]pyrazines are important derivatives of a corresponding biheteroaromatic system due to their role as basic substrates for various synthetic transformations aimed at creating biologically active compounds.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of pyrazolo[1,5-a]pyrazin-4(5H)-ones with N-iodosuccinimide in the presence of N-methylmorpholine to form 7-iodo derivatives. Their carbonylation is catalyzed with Pd(dppf)Cl2 under pressure in a methanol solution, yielding methyl 4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-7-carboxylates, which are transformed into the corresponding carboxylic acids by alkaline hydrolysis.

Chemical Reactions Analysis

The chemical reactions involving similar compounds include regioselective reactions with N-iodosuccinimide, carbonylation catalyzed with Pd(dppf)Cl2, and alkaline hydrolysis. Another reaction involves an attack coming from a nitrogen atom resulting in a cyclization intermediate, which is finalized with proton transfer.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

Fluorescent molecules play a crucial role in studying intracellular processes, chemosensors, and organic materials. Ethyl 4-{4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}butanoate (referred to as PPs) has been identified as a strategic compound for optical applications. Key features include:

• .

ALR2 Inhibition

Compounds with carboxylic acid moieties, including derivatives of ethyl 4-{4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}butanoate, have potent inhibitory activity against aldose reductase (ALR2). .

Enamino Amides and Medicinal Chemistry

Ethyl 4-{4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}butanoate derivatives have been synthesized and studied for their biological activities. .

1 H-Pyrazolo[3,4-b]pyridines

Starting from a 1-substituted 3-methyl-1 H-pyrazole, researchers have synthesized 4,6-disubstituted 1 H-pyrazolo[3,4-b]pyridines. .

Anticancer Drug Discovery

Continuing the exploration of pyrazolo derivatives, researchers have designed and synthesized new pyrazolo[3,4-d]pyrimidine compounds. .

Future Directions

The future directions for “ethyl 4-{4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}butanoate” and similar compounds involve further exploration of their biological and pharmacological potential. There is a need to develop a convenient method to obtain previously unexplored pyrazolo[1,5-a]pyrazin-4(5H)-ones with synthetically potent methoxycarbonyl and carboxyl groups at position 7. This could lead to the design of new synthetic platforms with potential significance in combinatorial and medicinal chemistry.